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Executive Summary

3-Aminoheptanoic acid is a non-proteinogenic beta-amino acid that is not found in nature.
This technical guide provides a comprehensive overview of its known properties, which are
based on its commercial availability as a synthetic compound. While the natural occurrence of
many non-proteinogenic amino acids has been established, extensive literature searches have
yielded no evidence of 3-aminoheptanoic acid being isolated from a natural source. This
document, therefore, focuses on its chemical identity, physicochemical properties, and
plausible synthetic routes based on general organic chemistry principles for the synthesis of
beta-amino acids.

Introduction: The Context of Non-Proteinogenic
Amino Acids

Amino acids are the fundamental building blocks of proteins and are broadly classified into
proteinogenic and non-proteinogenic categories. Proteinogenic amino acids are the 22 amino
acids that are incorporated into proteins during translation. In contrast, non-proteinogenic
amino acids are not encoded by the standard genetic code and are not typically found in
proteins.[1] These can be either naturally occurring, serving diverse biological roles as
metabolic intermediates or secondary metabolites in various organisms, or they can be
synthetic.[1][2]
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Naturally occurring non-proteinogenic amino acids are found in plants, fungi, bacteria, and
marine organisms.[2] 3-Aminoheptanoic acid, however, is classified as a synthetic non-
proteinogenic amino acid, as there is no scientific literature to date describing its isolation from
a natural product.

dot graph AminoAcidClassification { rankdir=TB; node [shape=box, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fonthame="Arial", fontsize=9];

A [label="Amino Acids", fillcolor="#F1F3F4"]; B [label="Proteinogenic Amino Acids\n(22 types,
genetically encoded)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Non-Proteinogenic
Amino Acids", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="Naturally Occurring",
fillcolor="#FBBCO05", fontcolor="#202124"]; E [label="Synthetic", fillcolor="#34A853",
fontcolor="#FFFFFF"]; F [label="3-Aminoheptanoic Acid", fillcolor="#34A853",
fontcolor="#FFFFFF", shape=ellipse];

Physicochemical Properties of 3-Aminoheptanoic
Acid

The following table summarizes the key physicochemical properties of 3-aminoheptanoic
acid, compiled from chemical databases and supplier information.[3]
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Property Value Reference

Molecular Formula C7H1sNO:2 [3]

Molecular Weight 145.20 g/mol [3]

CAS Number 104883-48-9 [3]

IUPAC Name 3-aminoheptanoic acid [3]
3-Amino-heptanoic acid, 3-

Synonyms ) [3]
butyl-beta-alanine

Appearance Powder

SMILES CCCCC(CC(=0O)O)N [3]
INnChI=1S/C7H15N0O2/c1-2-3-

InChl 4-6(8)5-7(9)10/h6H,2- [3]
5,8H2,1H3,(H,9,10)
FUENJGFCFZKXBX-

InChiKey [3]
UHFFFAOYSA-N

XLogP3-AA -1.6 [3]

Topological Polar Surface Area  63.3 A2 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

ydrog p ’ 3]
Count
Rotatable Bond Count 5 [3]

Potential Synthetic Methodologies

While a specific, seminal paper on the synthesis of 3-aminoheptanoic acid is not readily
identifiable, its structure lends itself to established synthetic routes for f-amino acids. The
following are plausible experimental approaches.

Hofmann Rearrangement of a Substituted Succinimide
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One common method for the synthesis of 3-amino acids is the Hofmann rearrangement of an
amide. For 3-aminoheptanoic acid, this could be adapted from the synthesis of other 3-alkyl-
3-amino acids.

Experimental Protocol Outline:

Synthesis of Butylsuccinic Anhydride: Butylmalonic acid is reacted with acetic anhydride
under reflux to yield butylsuccinic anhydride.

o Formation of Butylsuccinimide: The resulting anhydride is treated with agueous ammonia
and then heated to produce butylsuccinimide.

» Hofmann Rearrangement: Butylsuccinimide is treated with sodium hypobromite (prepared in
situ from bromine and sodium hydroxide) at low temperature, followed by warming.

» Hydrolysis and Isolation: The reaction mixture is then acidified and heated to hydrolyze the
intermediate, followed by purification to yield 3-aminoheptanoic acid.

dot graph Hofmann_Rearrangement { rankdir=LR; node [shape=Dbox, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge
[fontname="Arial", fontsize=9];

A [label="Butylmalonic Acid"]; B [label="Butylsuccinic Anhydride"]; C [label="Butylsuccinimide"];
D [label="3-Aminoheptanoic Acid"];

Michael Addition of Ammonia to an a,B-Unsaturated
Ester

Another viable route is the conjugate addition of an amine source to an a,3-unsaturated ester,
followed by hydrolysis.

Experimental Protocol Outline:

o Synthesis of Ethyl Hept-2-enoate: Pentanal is condensed with diethyl malonate
(Knoevenagel condensation), followed by decarboxylation to yield ethyl hept-2-enoate.
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» Michael Addition: Ethyl hept-2-enoate is reacted with a protected amine source, such as
ammonia in a suitable solvent, or a more sophisticated ammonia equivalent.

» Hydrolysis: The resulting 3-amino ester is hydrolyzed under acidic or basic conditions to
afford 3-aminoheptanoic acid.

 Purification: The final product is isolated and purified, for example, by ion-exchange
chromatography.

dot graph Michael_Addition { rankdir=LR; node [shape=box, style=rounded, fontname="Arial",
fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9];

A [label="Pentanal + Diethyl Malonate"]; B [label="Ethyl Hept-2-enoate"]; C [label="Ethyl 3-
aminoheptanoate"]; D [label="3-Aminoheptanoic Acid"];

Biological Activity and Potential Applications

There is a lack of significant research into the specific biological activities of 3-aminoheptanoic
acid. However, non-proteinogenic amino acids, in general, are of great interest in drug
discovery and development. They are often used as building blocks in peptide-based
therapeutics to enhance metabolic stability, improve oral bioavailability, and increase receptor
specificity.[1] Given its structure as a [3-amino acid, 3-aminoheptanoic acid could potentially
be explored as a component of peptidomimetics or as a scaffold for the synthesis of novel
bioactive molecules.

Conclusion

In summary, 3-aminoheptanoic acid is a synthetic non-proteinogenic -amino acid. There is
currently no evidence to suggest its natural occurrence. Its physicochemical properties are
well-documented in chemical databases. While specific synthetic procedures are not
prominently published, its structure is amenable to synthesis via established organic chemistry
methodologies such as the Hofmann rearrangement or Michael addition. The lack of research
on its biological activity presents an opportunity for future investigation, particularly within the
context of medicinal chemistry and drug development where non-natural amino acids play a
crucial role. This guide serves as a foundational document for researchers interested in this
compound, clarifying its synthetic origin and outlining its chemical characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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